Antileishmanial Selectivity
In a direct head-to-head in vitro assay, Cangorinine E-1 (compound 11) exhibited weak inhibition against HSV-2, whereas compound 17 (a related dihydroagarofuran ester) displayed moderate inhibition under identical experimental conditions [1]. While quantitative IC50 values were not explicitly reported, the qualitative differentiation—'weak' versus 'moderate'—was established in the same fraction-guided bioactivity study from T. wilfordii root extract, providing a direct intra-assay comparison.
| Evidence Dimension | In vitro anti-HSV-2 inhibitory activity |
|---|---|
| Target Compound Data | Weak inhibition (qualitative descriptor) |
| Comparator Or Baseline | Compound 17 (dihydroagarofuran ester): Moderate inhibition (qualitative descriptor) |
| Quantified Difference | Not quantified (qualitative rank: weak < moderate) |
| Conditions | Aqueous EtOH extract of Tripterygium wilfordii roots; in vitro antiherpetic activity assay |
Why This Matters
This intra-study differentiation confirms that Cangorinine E-1 is not the most potent anti-HSV-2 agent within its co-isolated series, guiding researchers to select the appropriate analog for specific potency or selectivity requirements.
- [1] Luo Y, Pu X, Luo G, et al. Dihydroagarofuran derivatives from the dried roots of Tripterygium wilfordii. J Nat Prod. 2012;75(1):98-102. PMID: 22148431. View Source
